Cas no 29647-03-8 (Cyclohexane,1,4-bis(isothiocyanatomethyl)-)

• Product Name: Cyclohexane,1,4-bis(isothiocyanatomethyl)-
• CAS No: 29647-03-8
• MF: C₁₀H₁₄N₂S₂
• MW: 226.361559391022
• CID: 264442
• PubChem ID: 141494
• Update Time: 2025-04-19

Cyclohexane,1,4-bis(isothiocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,4-bis(isothiocyanatomethyl)-
• 1,4-bis(isothiocyanatomethyl)cyclohexane
• DTXSID80183820
• SCHEMBL2143495
• Isothiocyanic acid, 1,4-cyclohexylene-, dimethylene ester
• Isothiocyanic acid, 1,4-cyclo-hexylene-, dimethylene ester
• 29647-03-8

• Inchi： 1S/C10H14N2S2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h9-10H,1-6H2
• InChI Key： FNJIORWKLLEFKY-UHFFFAOYSA-N
• SMILES： S=C=NCC1CCC(CN=C=S)CC1

Computed Properties

• Exact Mass: 226.06002
• Monoisotopic Mass: 226.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 24.72